Cas no 2034304-31-7 (4-(1,3-benzothiazole-2-carbonyl)-7-(2-chlorophenyl)-1lambda6,4-thiazepane-1,1-dione)

• Product Name: 4-(1,3-benzothiazole-2-carbonyl)-7-(2-chlorophenyl)-1lambda6,4-thiazepane-1,1-dione
• CAS No: 2034304-31-7
• MF: C₁₉H₁₇ClN₂O₃S₂
• MW: 420.932881116867
• CID: 6360571
• PubChem ID: 121021600
• Update Time: 2025-06-08

4-(1,3-benzothiazole-2-carbonyl)-7-(2-chlorophenyl)-1lambda6,4-thiazepane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-benzothiazole-2-carbonyl)-7-(2-chlorophenyl)-1lambda6,4-thiazepane-1,1-dione
• 1,3-benzothiazol-2-yl-[7-(2-chlorophenyl)-1,1-dioxo-1,4-thiazepan-4-yl]methanone
• 2034304-31-7
• benzo[d]thiazol-2-yl(7-(2-chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)methanone
• AKOS026697814
• F6557-1936

• Inchi： 1S/C19H17ClN2O3S2/c20-14-6-2-1-5-13(14)17-9-10-22(11-12-27(17,24)25)19(23)18-21-15-7-3-4-8-16(15)26-18/h1-8,17H,9-12H2
• InChI Key： CMEJCDCYPMMNBU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1CCN(C(C2=NC3C=CC=CC=3S2)=O)CCS1(=O)=O

Computed Properties

• Exact Mass: 420.0369124g/mol
• Monoisotopic Mass: 420.0369124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 104Ų

Additional information on 4-(1,3-benzothiazole-2-carbonyl)-7-(2-chlorophenyl)-1lambda6,4-thiazepane-1,1-dione

4-(1,3-Benzothiazole-2-carbonyl)-7-(2-chlorophenyl)-1λ6,4-thiazepane-1,1-dione: A Comprehensive Overview

The compound with CAS No. 2034304-31-7, known as 4-(1,3-benzothiazole-2-carbonyl)-7-(2-chlorophenyl)-1λ6,4-thiazepane-1,1-dione, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzothiazole moiety and a thiazepane ring system. The presence of these functional groups makes it a versatile molecule with applications in drug design, material science, and advanced chemical synthesis.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of novel pharmaceutical agents. The benzothiazole group in this compound is known for its ability to act as a bioisostere in drug design, offering potential benefits in terms of bioavailability and stability. Furthermore, the thiazepane ring system contributes to the molecule's rigidity and ability to form specific interactions with biological targets. These properties make it an attractive candidate for researchers exploring new therapeutic agents.

The synthesis of 4-(1,3-benzothiazole-2-carbonyl)-7-(2-chlorophenyl)-1λ6,4-thiazepane-1,1-dione involves a multi-step process that combines elements of heterocyclic chemistry and peptide synthesis. The use of advanced coupling reagents and protecting groups has enabled chemists to achieve high yields and excellent purity in the preparation of this compound. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more accessible for large-scale production.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a scaffold for peptide mimetics has been explored in the context of developing inhibitors for proteolytic enzymes. Additionally, the chlorophenyl substituent introduces electronic effects that can be exploited to modulate the compound's activity against specific biological targets. Recent research has also focused on its potential as a building block for constructing more complex molecular architectures.

The structural complexity of 4-(1,3-benzothiazole-2-carbonyl)-7-(2-chlorophenyl)-1λ6,4-thiazepane-1,1-dione makes it an ideal candidate for studying conformational dynamics and molecular recognition. Advanced computational methods have been employed to investigate its electronic properties and interaction patterns with biomolecules. These studies have provided valuable insights into its potential as a ligand for protein targets or as a component in supramolecular assemblies.

From an environmental perspective, the compound's stability and biodegradability are critical factors that must be considered during its application. Recent eco-friendly synthetic approaches have been developed to minimize waste generation and reduce the environmental footprint associated with its production. These efforts align with the growing emphasis on sustainable chemistry practices in the scientific community.

In conclusion, 4-(1,3-benzothiazole-2-carbonyl)-7-(2-chlorophenyl)-1λ6,4-thiazepane-1,1-dione represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in drug discovery and materials science. As ongoing research continues to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.